4-Methoxy-N-[(1-thiophen-2-yltriazol-4-yl)methyl]pyrimidin-2-amine

• IUPAC Name: 4-methoxy-N-[(1-thiophen-2-yltriazol-4-yl)methyl]pyrimidin-2-amine
• InChI: InChI=1S/C12H12N6OS/c1-19-10-4-5-13-12(15-10)14-7-9-8-18(17-16-9)11-3-2-6-20-11/h2-6,8H,7H2,1H3,(H,13,14,15)
• InChI Key: XZHPVLDBAMFPQA-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC=C1)NCC2=CN(N=N2)C3=CC=CS3
• Molecular Formula: C12H12N6OS
• Molecular Weight: 288.33 g/mol

Description

4-Methoxy-N-[(1-thiophen-2-yltriazol-4-yl)methyl]pyrimidin-2-amine, also known as MTA, is a chemical compound that has gained attention in scientific research due to its potential biological activities. MTA is a pyrimidine analog that has been synthesized and studied for its potential use in cancer treatment and other biomedical applications.

Mechanism of Action

The mechanism of action of 4-Methoxy-N-[(1-thiophen-2-yltriazol-4-yl)methyl]pyrimidin-2-amine is not fully understood, but it is believed to involve the inhibition of enzymes involved in DNA synthesis and repair. This compound has been shown to inhibit the activity of thymidylate synthase, an enzyme that is essential for the production of DNA. This inhibition leads to the accumulation of DNA damage and ultimately leads to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer activity, this compound has been found to have anti-inflammatory and antioxidant properties. This compound has also been found to inhibit the activity of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Methoxy-N-[(1-thiophen-2-yltriazol-4-yl)methyl]pyrimidin-2-amine in lab experiments is its potential as a selective anticancer agent. This compound has been shown to have low toxicity in normal cells, making it a promising candidate for cancer treatment. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for research involving 4-Methoxy-N-[(1-thiophen-2-yltriazol-4-yl)methyl]pyrimidin-2-amine. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in combination with other anticancer agents. Finally, research is needed to explore the potential use of this compound in other biomedical applications, such as the treatment of inflammatory diseases and neurodegenerative disorders.

Synthesis Methods

4-Methoxy-N-[(1-thiophen-2-yltriazol-4-yl)methyl]pyrimidin-2-amine can be synthesized through a multi-step process involving the reaction of 2-amino-4-methoxypyrimidine with various reagents such as triethyl orthoformate, thioacetic acid, and 1,2,4-triazole-3-thiol. The final product is obtained through purification and isolation techniques such as column chromatography.

Scientific Research Applications

4-Methoxy-N-[(1-thiophen-2-yltriazol-4-yl)methyl]pyrimidin-2-amine has been studied for its potential as an anticancer agent, with promising results in preclinical studies. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells.